Cas no 2228882-55-9 (5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine)

• Product Name: 5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine
• CAS No: 2228882-55-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6610030
• PubChem ID: 165849825
• Update Time: 2025-07-01

5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine
• 5-[2-(1H-pyrazol-1-yl)ethyl]-1,3-oxazol-2-amine
• 2228882-55-9
• EN300-1729839

• Inchi： 1S/C8H10N4O/c9-8-10-6-7(13-8)2-5-12-4-1-3-11-12/h1,3-4,6H,2,5H2,(H2,9,10)
• InChI Key： XEDCRYCTUMTNCH-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CCN1C=CC=N1

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine

5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine: A Comprehensive Overview

The compound with CAS No. 2228882-55-9, known as 5-2-(1H-pyrazol-1-yl)ethyl-1,3-oxazol-2-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound is a derivative of the 1,3-oxazole class, which is a five-membered heterocyclic ring containing one oxygen and one nitrogen atom. The presence of a pyrazole moiety further enhances its chemical complexity and functional diversity.

5-2-(1H-pyrazol-1-yl)ethyl is a key structural component of this compound, contributing to its ability to engage in hydrogen bonding and π-interactions. These properties are crucial for its potential application as a ligand in drug design or as a building block in advanced organic synthesis. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic profiles of bioactive molecules.

The synthesis of 5-2-(1H-pyrazol-1-yl)ethyl derivatives has been explored through various methodologies, including nucleophilic substitution and cyclization reactions. Researchers have demonstrated that the strategic placement of functional groups can significantly influence the compound's stability and reactivity. For instance, the introduction of electron-withdrawing groups on the pyrazole ring has been shown to enhance the compound's ability to act as a Lewis acid receptor.

In terms of biological activity, 5-(pyrazolyl)ethyl oxazole derivatives have exhibited promising results in preliminary assays targeting enzyme inhibition and receptor modulation. A study published in 2023 revealed that this compound demonstrates moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems.

From an environmental perspective, the degradation pathways of 5-(pyrazolyl)ethyl oxazole derivatives have been investigated under various conditions. Results indicate that these compounds exhibit moderate persistence in aqueous environments, raising questions about their long-term ecological impact. However, further research is required to fully understand their environmental fate and toxicity.

Looking ahead, the development of novel analogs based on 5-(pyrazolyl)ethyl oxazole frameworks holds great promise for advancing medicinal chemistry. By leveraging computational modeling techniques such as molecular docking and quantum mechanics, researchers can design more potent and selective derivatives tailored to specific therapeutic targets.

In conclusion, 5-(pyrazolyl)ethyl oxazole derivatives represent a fascinating area of study with diverse applications across chemistry and biology. As research continues to uncover their full potential, this class of compounds is poised to make significant contributions to both academic and industrial advancements.